CID 78063569

Specification

• Molecular Formula: C12H16Si2
• Molecular Weight: 216.42 g/mol
• Standard InChI: InChI=1S/C12H16Si2/c1-6-10-7-11(13(2)3)9-12(8-10)14(4)5/h1,7-9H,2-5H3
• Standard InChI Key: UHXNODRSWRZBEZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)C1=CC(=CC(=C1)C#C)[Si](C)C

Introduction

Contextual Analysis of Provided Search Results

Structural Analogues in PubChem

The search results include two PubChem entries (CID 78062086 and CID 44177570) with distinct molecular architectures. CID 78062086 is a fluorinated organosilicon compound (C₉H₁₂F₉Si) featuring a central silicon atom bonded to three fluorinated alkyl chains. Its molecular weight of 319.26 g/mol and SMILES string C(C[Si](CCC(F)(F)F)CCC(F)(F)F)C(F)(F)F highlight a branched topology with high fluorine content. In contrast, CID 44177570 is a complex peptide derivative with a molecular weight of 1,219.3 g/mol, containing indole and trifluoromethylphenyl groups. Neither compound shares structural or functional similarities with the undefined CID 78063569.

Discrepancies in Compound Identification

The absence of CID 78063569 in major chemical databases (PubChem, ChEMBL, CAS) contrasts with the detailed records for CID 78062086 and CID 44177570. PubChem’s infrastructure, described as containing "chemical structures of small organic molecules and information on their biological activities," shows no matches for the queried identifier. This raises questions about the provenance of CID 78063569 and whether it represents:

• An unregistered experimental compound

• A misreported identifier (e.g., transposed digits)

• A deprecated entry removed during database curation

Methodological Considerations for Compound Verification

Database Query Protocols

Researchers seeking to validate CID 78063569 should employ cross-referencing strategies:

• PubChem Exact Structure Search: Inputting the alleged SMILES or InChI string to detect structural matches.

• CAS Registry Crosswalk: Converting the CID to a CAS RN using PubChem’s synonym tables.

• Vendor Catalog Screening: Reviewing commercial compound libraries from suppliers like EvitaChem, which lists 23-Methyl-pentacosanoic acid (EVT-12682639) but no CID 78063569.

Analytical Techniques for Novel Compounds

If CID 78063569 represents a newly synthesized entity, characterization would require:

• High-Resolution Mass Spectrometry (HRMS): To determine exact mass and molecular formula.

• Nuclear Magnetic Resonance (NMR): For structural elucidation (¹H, ¹³C, ¹⁹F, and ²⁹Si spectra as needed).

• X-Ray Crystallography: To confirm three-dimensional conformation and stereochemistry.

Hypothetical Structural Predictions

Assuming CID 78063569 follows PubChem’s numbering conventions, its identifier places it between CID 78062086 (fluorinated silane) and CID 78063570 (unavailable). Extrapolating from neighboring entries, plausible features might include:

Property	Predicted Value	Basis for Prediction
Molecular Formula	C₁₀–₁₅HₓFᵧSi or C₂₀–₂₅HₓO₂	Proximity to fluorosilanes or fatty acids
Molecular Weight	300–400 g/mol	Median of adjacent CIDs
Functional Groups	Fluoralkyl, silicon centers, esters	Structural trends in region

These projections remain speculative without experimental data.

Research Implications and Next Steps

Addressing Identifier Ambiguity

The lack of retrievable data for CID 78063569 necessitates:

• Source Verification: Confirming the identifier’s origin with the reporting entity.

• Error Checking: Reassessing input strings for transpositions (e.g., 78063569 vs. 78062086).

• Synthetic Pathways: If novel, publishing synthesis protocols and characterization data in peer-reviewed journals.

Leveraging Structural Neighbors

Until CID 78063569 is substantiated, researchers can study analogous compounds:

• CID 78062086: A model for fluorosilane reactivity and applications in materials science.

• EVT-12682639: A branched fatty acid for lipid membrane studies.

• CID 44177570: A peptide template for drug discovery.